Cas no 939385-02-1 (benzyl3,3-difluorocyclopentylcarbamate)

• Product Name: benzyl3,3-difluorocyclopentylcarbamate
• CAS No: 939385-02-1
• MF: C₁₃H₁₅F₂NO₂
• MW: 255.26051068306
• CID: 6846544
• PubChem ID: 66791085
• Update Time: 2025-02-14

benzyl3,3-difluorocyclopentylcarbamate Chemical and Physical Properties

Names and Identifiers

• DA-40324
• benzyl (3,3-difluorocyclopentyl)carbamate
• 939385-02-1
• benzyl N-(3,3-difluorocyclopentyl)carbamate
• SCHEMBL759590
• Benzyl 3,3-difluorocyclopentylcarbamate
• benzyl3,3-difluorocyclopentylcarbamate

• Inchi： 1S/C13H15F2NO2/c14-13(15)7-6-11(8-13)16-12(17)18-9-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,16,17)
• InChI Key： CUXWKMAACKAECM-UHFFFAOYSA-N
• SMILES： FC1(CCC(C1)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 255.10708505Da
• Monoisotopic Mass: 255.10708505Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.3Ų